Cas no 1443353-26-1 (Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate)

• Product Name: Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate
• CAS No: 1443353-26-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD18911304
• CID: 5150946
• Update Time: 2026-03-03

Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate

• MDL： MFCD18911304
• Inchi： 1S/C14H17NO4/c1-3-18-14(16)5-4-8-19-12-7-6-11(10-15)9-13(12)17-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： SSULYJTVUKRGKW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCOC1=CC=C(C#N)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate

Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate: A Comprehensive Overview

Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate, with the CAS number 1443353-26-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a phenoxybutanoate ester, which has been studied for its potential applications in drug development and material science. The structure of this compound is characterized by a phenoxy group attached to a butanoate ester, with specific substituents that confer unique chemical properties.

The phenoxy group in Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate plays a crucial role in its reactivity and biological activity. The cyano and methoxy substituents on the phenyl ring are key functional groups that influence the compound's solubility, stability, and interaction with biological systems. Recent studies have highlighted the importance of these substituents in modulating the pharmacokinetic properties of similar compounds, making this compound a valuable model for further research.

Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate has been synthesized through various methods, including nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The synthesis of this compound involves the use of readily available starting materials, making it accessible for researchers worldwide.

In terms of applications, Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate has shown promise in several areas. Its ability to act as a precursor for more complex molecules has made it valuable in organic synthesis. Additionally, its unique chemical properties make it a candidate for use in drug delivery systems and as a building block for bioactive compounds. Recent research has focused on its potential as an anti-inflammatory agent, with studies indicating that it may inhibit certain inflammatory pathways.

The pharmacological profile of Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate is an area of active investigation. Preclinical studies have demonstrated that this compound exhibits moderate activity against various enzymes and receptors associated with inflammatory diseases. While these findings are preliminary, they suggest that further exploration into its therapeutic potential is warranted. The compound's selectivity for specific targets is particularly intriguing, as it may offer advantages over existing drugs with broader spectra of activity.

From an environmental perspective, Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate has undergone toxicity testing to assess its safety profile. Initial data indicate that it has low acute toxicity, which aligns with its intended use as a research tool or intermediate in drug development. However, long-term studies are required to fully understand its impact on ecosystems and human health.

In conclusion, Ethyl 4-(4-cyano-2-methoxy-phenoxy)butanoate is a versatile compound with a wealth of potential applications. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions it as an important molecule for future research. As ongoing studies continue to uncover its properties and mechanisms of action, this compound is poised to make significant contributions to the fields of organic chemistry and medicinal chemistry.